Cas no 1891807-89-8 (1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine)
1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine
- 1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine
- 1891807-89-8
- EN300-1927069
-
- Inchi: 1S/C10H11BrClN/c11-8-2-1-3-9(12)7(8)6-10(13)4-5-10/h1-3H,4-6,13H2
- InChI Key: IEQHSZFVUIIXQU-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1CC1(CC1)N)Cl
Computed Properties
- Exact Mass: 258.97634g/mol
- Monoisotopic Mass: 258.97634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1927069-0.05g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1927069-0.1g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1927069-0.25g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1927069-0.5g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1927069-1.0g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1927069-2.5g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1927069-5.0g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1927069-10.0g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1927069-1g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 1g |
$1200.0 | 2023-09-17 | ||
| Enamine | EN300-1927069-5g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-amine |
1891807-89-8 | 5g |
$3479.0 | 2023-09-17 |
1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine
Professional Introduction to 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine (CAS No. 1891807-89-8)
1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1891807-89-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates both bromo and chloro substituents on a phenyl ring, which are known to enhance its reactivity and binding affinity to biological targets.
The cyclopropan-1-amine moiety in the molecule contributes to its distinct chemical behavior, making it a valuable scaffold for medicinal chemists. This structural feature allows for facile modifications and derivatization, enabling the synthesis of a diverse array of analogs with tailored pharmacological properties. The presence of both bromo and chloro groups on the aromatic ring not only influences the electronic distribution within the molecule but also provides multiple sites for further functionalization, which is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing cyclopropane rings. The rigid three-membered ring structure of cyclopropane has been shown to enhance binding interactions with biological targets, leading to increased potency and selectivity. This concept has been particularly relevant in the development of kinase inhibitors, where the cyclopropane moiety can improve binding affinity to ATP-binding pockets. The compound 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine is an excellent example of how such structural features can be leveraged to design novel therapeutic agents.
Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery. The bromo and chloro substituents in this molecule not only enhance its reactivity but also contribute to its bioisosteric properties, allowing for effective replacement with other functional groups during derivatization. This flexibility is particularly valuable in medicinal chemistry, where small changes in molecular structure can significantly impact pharmacokinetic and pharmacodynamic profiles. The compound’s ability to undergo further modifications makes it a promising candidate for developing new drugs targeting various diseases.
The synthesis of 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination and chlorination steps are critical in introducing the desired substituents onto the phenyl ring, and these reactions must be carefully controlled to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations. The development of robust synthetic protocols is essential for scaling up production and ensuring consistent quality.
The pharmacological evaluation of 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine has revealed its potential as a lead compound for further drug development. Initial studies have demonstrated its activity against various biological targets, including enzymes and receptors involved in signal transduction pathways. These findings suggest that this compound may have therapeutic applications in areas such as oncology, inflammation, and neurodegenerative diseases. Further preclinical studies are needed to fully elucidate its mechanism of action and evaluate its safety profile.
The structural features of 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine make it an attractive candidate for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between this compound and biological targets. These computational approaches have been instrumental in accelerating the drug discovery process by allowing rapid evaluation of large libraries of compounds. The integration of experimental data with computational predictions provides a comprehensive understanding of how this molecule interacts with its targets.
In conclusion, 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. The presence of bromo and chloro substituents on the phenyl ring enhances its reactivity and binding affinity, making it a valuable scaffold for drug development. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties for clinical applications.
1891807-89-8 (1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)